Cas no 1689-79-8 (Thiophene,3-(1,1-dimethylethyl)-)

Thiophene,3-(1,1-dimethylethyl)- structure
1689-79-8 structure
Product Name:Thiophene,3-(1,1-dimethylethyl)-
CAS No:1689-79-8
MF:C8H12S
MW:140.245881080627
CID:187262
PubChem ID:137156
Update Time:2025-04-19

Thiophene,3-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Thiophene,3-(1,1-dimethylethyl)-
    • 3-TERT-BUTYLTHIOPHENE
    • 3-(1,1-dimethylethyl)-thiophene
    • 3-t-butylthiophen
    • 3-t-butylthiophene
    • 3-tert.-Butyl-thiophen
    • 3-tert-butyl-thiophene
    • 4-tert-butylthiophene
    • Thiophene,3-(1,1-dimethylethyl)
    • Thiophene,3-tert-butyl
    • AKOS006331694
    • Q27266292
    • 1689-79-8
    • 74M18SC40E
    • Thiophene, 3-tert-butyl-
    • 3-(1,1-dimethylethyl) Thiophene
    • Thiophene, 3-(1,1-dimethylethyl)-
    • SCHEMBL73301
    • DTXSID10168620
    • UNII-74M18SC40E
    • LZDPZKBVRTYUMQ-UHFFFAOYSA-N
    • METHYL3-OXOTETRAHYDROTHIOPHENE-2-CARBOXYLATE
    • Inchi: 1S/C8H12S/c1-8(2,3)7-4-5-9-6-7/h4-6H,1-3H3
    • InChI Key: LZDPZKBVRTYUMQ-UHFFFAOYSA-N
    • SMILES: S1C=CC(=C1)C(C)(C)C

Computed Properties

  • Exact Mass: 140.06600
  • Monoisotopic Mass: 140.065971
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 91.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.2
  • XLogP3: 3.3

Experimental Properties

  • Density: 0.9967 (estimate)
  • Melting Point: -54.7°C
  • Boiling Point: 168.95°C
  • Flash Point: 37.7°C
  • Refractive Index: 1.5187 (estimate)
  • PSA: 28.24000
  • LogP: 3.04560

Thiophene,3-(1,1-dimethylethyl)- Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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